(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol
Overview
Description
“(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol” is a chemical compound with the molecular formula C5H7BrN2O and a molecular weight of 191.03 . It is a white to yellow solid and is stored at temperatures between 2-8°C . The compound is highly soluble in water and other polar solvents .
Molecular Structure Analysis
The InChI code for “(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol” is 1S/C5H7BrN2O/c1-8-4(3-9)2-7-5(8)6/h2,9H,3H2,1H3 . This indicates the presence of a bromine atom, a methyl group, and a methanol group on the imidazole ring.Physical And Chemical Properties Analysis
“(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol” is a white to yellow solid . It is stored at temperatures between 2-8°C . The compound is highly soluble in water and other polar solvents .Scientific Research Applications
Analysis of Scientific Research Applications of (2-Bromo-1-methyl-1H-imidazol-5-YL)methanol: Imidazole derivatives, including (2-Bromo-1-methyl-1H-imidazol-5-YL)methanol, are a class of compounds with a wide range of applications in scientific research due to their unique chemical properties. Below is a comprehensive analysis focusing on unique applications:
Antimicrobial Potential
Imidazole derivatives have been shown to possess significant antimicrobial properties. Compounds similar to (2-Bromo-1-methyl-1H-imidazol-5-YL)methanol have demonstrated good antimicrobial potential against various microorganisms .
Antioxidant Activity
These compounds have also been evaluated for their antioxidant potential. They have shown promising scavenging potential, which is comparable to ascorbic acid, a known antioxidant .
Synthesis of Functional Molecules
(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol can be used in the synthesis of functional molecules such as N-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-amine, which has potential applications in various fields including medicinal chemistry .
Cytotoxic Activity
The compound can be utilized in the synthesis of ligands that form bimetallic platinum(II) complexes, which have shown potent cytotoxic activity and may have implications in cancer research .
Regiocontrolled Synthesis
Recent advances highlight the importance of imidazole derivatives in the regiocontrolled synthesis of substituted imidazoles, which are key components in functional molecules used in everyday applications .
Heterocyclic Structural Motif
Imidazoles serve as an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications, from pharmaceuticals to materials science .
Mechanism of Action
Safety and Hazards
The safety information for “(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
properties
IUPAC Name |
(2-bromo-3-methylimidazol-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2O/c1-8-4(3-9)2-7-5(8)6/h2,9H,3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZILGIABAGMOHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1Br)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680946 |
Source
|
| Record name | (2-Bromo-1-methyl-1H-imidazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-1-methyl-1H-imidazol-5-YL)methanol | |
CAS RN |
886371-39-7 |
Source
|
| Record name | (2-Bromo-1-methyl-1H-imidazol-5-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40680946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-bromo-1-methyl-1H-imidazol-5-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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